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Compound of Interest

Compound Name: Lutetium sulfate

Cat. No.: B1593942 Get Quote

This technical guide provides an in-depth overview of lutetium sulfate, including its chemical

identifiers, physical and chemical properties, safety data, and general experimental

procedures. This document is intended for researchers, scientists, and drug development

professionals working with this rare earth compound.

Chemical Identification
Lutetium sulfate is a compound of lutetium, a rare earth element, and the sulfate anion. It can

exist in anhydrous and hydrated forms, each with a distinct CAS (Chemical Abstracts Service)

number.

Form CAS Number Molecular Formula

Lutetium(III) Sulfate

(Anhydrous)
14986-89-1[1][2][3][4] Lu₂(SO₄)₃

Lutetium Sulfate Hydrate 13473-77-3[5][6] Lu₂(SO₄)₃·xH₂O

Lutetium(III) Sulfate

Octahydrate
13473-77-3[5][7] Lu₂(SO₄)₃·8H₂O

Physicochemical Properties
Lutetium sulfate is a white, crystalline solid.[1] The hydrated forms are moderately soluble in

water.[2][7] Below is a summary of its key physical and chemical properties.
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Property Value

Molecular Weight 638.12 g/mol (anhydrous)[1][3]

782.24 g/mol (octahydrate)[5]

Appearance White crystalline hygroscopic solid[1]

Solubility

Mixes with water (octahydrate; 42.27 g/100 g

H₂O at 20°C). Becomes less soluble with

increasing temperature.[1]

Stability

The product is considered stable under normal

conditions.[1] Hazardous polymerization will not

occur.[1]

Incompatibilities
Incompatible with peroxides, borohydrides,

cyanoborohydrides, and chlorine trifluoride.[1]

Decomposition
Decomposition may produce toxic fumes of

sulfur oxides (SOx) and metal oxides.[1]

Safety and Hazard Information
Lutetium sulfate is considered a hazardous substance.[1] It is irritating to the eyes, respiratory

system, and skin.[1][4] The primary hazards are associated with inhalation, ingestion, and

direct contact.

Hazard Identification
Hazard Classification (GHS) Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation[4]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[4]

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[4]

Toxicological Summary
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There is no significant acute toxicological data identified in the literature for lutetium sulfate.[1]

However, general information on lanthanides and sulfates provides insight into its potential

toxicity:

Ingestion: Accidental ingestion may be damaging to the health of the individual.[1] Sulfates

are not well absorbed orally but can cause diarrhea.[1]

Lanthanide Poisoning: In general, lanthanide poisoning can lead to symptoms such as

immediate defecation, writhing, incoordination, labored breathing, and inactivity.[1] In severe

cases, respiratory and heart failure may occur.[1]

Inhalation: Dust may irritate the respiratory system.[4][6] Long-term exposure to high dust

concentrations may cause changes in lung function (pneumoconiosis).[1]

Skin and Eye Contact: The material can cause skin inflammation and eye irritation and

damage in some individuals.[1]

Experimental Protocols
General Synthesis of Lutetium Sulfate from Lutetium
Oxide
A common method for preparing rare earth sulfates is by the reaction of the corresponding rare

earth oxide with sulfuric acid. The following is a general procedure that can be adapted for the

synthesis of lutetium sulfate.

Materials:

Lutetium(III) oxide (Lu₂O₃)

Concentrated sulfuric acid (H₂SO₄)

Deionized water

Procedure:

A stoichiometric amount of lutetium(III) oxide is carefully and slowly added to a stirred

solution of hot, concentrated sulfuric acid. This should be performed in a fume hood with
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appropriate personal protective equipment.

The mixture is heated and stirred until the lutetium oxide is completely dissolved, forming a

solution of lutetium sulfate.

The solution is then carefully cooled to allow for the crystallization of lutetium sulfate
hydrate. The solubility of lutetium sulfate decreases with increasing temperature, so

controlled cooling is crucial.[1]

The resulting crystals are collected by filtration.

The crystals are washed with cold deionized water to remove excess sulfuric acid and other

soluble impurities.

The purified lutetium sulfate hydrate is then dried in a desiccator or at a low temperature to

prevent dehydration.

Handling and Storage
Proper handling and storage procedures are essential to ensure safety in the laboratory.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Use in a well-ventilated area.[1]

Wear appropriate personal protective equipment (see section 5).

Do not eat, drink, or smoke when handling the product.[1]

Wash hands thoroughly with soap and water after handling.[1]

Keep containers securely sealed when not in use.[1]

Storage:

Store in original containers.[1]
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Keep containers securely sealed.[1]

Store in a cool, dry, well-ventilated area.[1][4]

Store away from incompatible materials and foodstuff containers.[1]

Protect containers against physical damage and check regularly for leaks.[1]

Safety Workflows and Diagrams
The following diagrams illustrate key safety and handling workflows for lutetium sulfate.
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Lutetium Sulfate Spill Response

Spill Occurs

Assess Hazard
(Minor vs. Major)

Evacuate Area
(If Major Spill)

Major

Don Appropriate PPE

Minor

Alert Emergency Responders

Contain Spill

Dry Cleanup:
- Avoid generating dust
- Use dry procedures

Wet Cleanup:
- Vacuum/shovel up

- Place in labeled containers

Decontaminate Area
(Wash with large amounts of water)

Dispose of Waste in
Labeled Containers

Click to download full resolution via product page

Spill Response Workflow for Lutetium Sulfate.
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Required Personal Protective Equipment (PPE)

Working with
Lutetium Sulfate

Eye Protection
(Safety glasses with side-shields or chemical goggles)

Hand Protection
(Protective gloves)

Body Protection
(Protective clothing/lab coat)

Respiratory Protection
(Use in well-ventilated area.

NIOSH/MSHA approved respirator if dust is generated)

Click to download full resolution via product page

Required Personal Protective Equipment (PPE).
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Proper Storage of Lutetium Sulfate

Store Lutetium Sulfate

Keep in Original,
Tightly Sealed Container

Store in a Cool, Dry,
Well-Ventilated Area

Store Away From:
- Incompatible materials
- Foodstuff containers

Protect from
Physical Damage

Regularly Inspect
for Leaks

Click to download full resolution via product page

Proper Storage Guidelines for Lutetium Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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